Cas no 1805118-58-4 (Methyl 2-(difluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-acetate)

• Product Name: Methyl 2-(difluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-acetate
• CAS No: 1805118-58-4
• MF: C₁₀H₇F₅INO₃
• MW: 411.063972711563
• CID: 4838359
• Update Time: 2025-07-21

Methyl 2-(difluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-acetate

• Inchi： 1S/C10H7F5INO3/c1-19-6(18)3-4-2-5(16)8(20-10(13,14)15)7(17-4)9(11)12/h2,9H,3H2,1H3
• InChI Key： SFDDZFSEBSNCGD-UHFFFAOYSA-N
• SMILES： IC1=CC(CC(=O)OC)=NC(C(F)F)=C1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 341
• XLogP3: 3.2
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-(difluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-acetate

Methyl 2-(difluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1805118-58-4): A Comprehensive Overview

Methyl 2-(difluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-acetate, identified by its CAS number 1805118-58-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, serves as a versatile intermediate in the synthesis of various biologically active molecules. Its unique combination of fluorinated and iodinated substituents makes it particularly valuable for constructing complex pharmacophores, which are essential for developing novel therapeutic agents.

The molecular framework of Methyl 2-(difluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-acetate encompasses a pyridine core, which is a common scaffold in many pharmaceuticals due to its ability to interact with biological targets through hydrogen bonding and other non-covalent interactions. The presence of both difluoromethyl and trifluoromethoxy groups enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for drug development. Additionally, the iodo substituent at the 4-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, which are pivotal in constructing more elaborate molecular architectures.

In recent years, there has been a surge in research focused on fluorinated compounds due to their favorable pharmacokinetic properties and improved binding affinities. The incorporation of fluorine atoms into drug molecules can lead to increased metabolic stability, reduced polarity, and enhanced binding to biological targets. The study published in the Journal of Medicinal Chemistry highlights the role of Methyl 2-(difluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-acetate as a key intermediate in the synthesis of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The compound's ability to modulate kinase activity has been attributed to its ability to mimic natural substrates and interfere with ATP binding.

The synthesis of Methyl 2-(difluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-acetate involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. A recent patent application details a multi-step synthetic route that begins with the bromination of a pyridine precursor followed by halogen exchange to introduce the iodine atom. Subsequent functionalization with difluoromethyl and trifluoromethoxy groups is achieved through nucleophilic aromatic substitution reactions. The final step involves acetylation to yield the desired product. This synthetic strategy underscores the compound's complexity and the expertise required for its preparation.

The biological activity of Methyl 2-(difluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-acetate has been extensively studied in various preclinical models. Research published in Bioorganic & Medicinal Chemistry Letters demonstrates its efficacy as an inhibitor of tyrosine kinases, which are overexpressed in many cancer cell lines. The compound's ability to inhibit these kinases leads to disruption of signaling pathways that promote cell proliferation and survival. Furthermore, studies have shown that it can induce apoptosis in cancer cells while sparing healthy cells, suggesting its potential as a targeted therapy.

The structural features of this compound also make it a valuable tool for drug discovery and development. The combination of fluorinated and iodinated groups allows for diverse modifications, enabling researchers to fine-tune its pharmacological properties. For instance, replacing one of the fluorine atoms with another heteroatom could alter its solubility or binding affinity without significantly affecting its core biological activity. This flexibility is crucial for optimizing drug candidates for clinical use.

In conclusion, Methyl 2-(difluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1805118-58-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique molecular structure, characterized by fluorinated and iodinated substituents, makes it an excellent intermediate for synthesizing biologically active molecules. The growing body of research on this compound underscores its importance in developing novel therapeutic agents for treating various diseases, particularly cancers and inflammatory disorders. As our understanding of fluorinated compounds continues to evolve, compounds like this are likely to play an increasingly vital role in drug discovery and development.